Cas no 1261946-08-0 (2-Chloro-5-(4-ethoxycarbonylphenyl)nicotinic acid)
1261946-08-0 structure
Product Name:2-Chloro-5-(4-ethoxycarbonylphenyl)nicotinic acid
CAS No:1261946-08-0
MF:C15H12ClNO4
MW:305.713083267212
CID:2765220
PubChem ID:53224104
Update Time:2025-04-21
2-Chloro-5-(4-ethoxycarbonylphenyl)nicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- DTXSID30688092
- 2-Chloro-5-[4-(ethoxycarbonyl)phenyl]pyridine-3-carboxylic acid
- MFCD18318186
- 1261946-08-0
- 2-CHLORO-5-(4-ETHOXYCARBONYLPHENYL)NICOTINIC ACID
- 2-Chloro-5-(4-ethoxycarbonylphenyl)nicotinic acid, 95%
- 2-Chloro-5-(4-ethoxycarbonylphenyl)nicotinic acid
-
- Inchi: 1S/C15H12ClNO4/c1-2-21-15(20)10-5-3-9(4-6-10)11-7-12(14(18)19)13(16)17-8-11/h3-8H,2H2,1H3,(H,18,19)
- InChI Key: FZVYSQTWCKGAFI-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)O)C=C(C=N1)C1C=CC(C(=O)OCC)=CC=1
Computed Properties
- Exact Mass: 305.0454856Da
- Monoisotopic Mass: 305.0454856Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 76.5Ų
2-Chloro-5-(4-ethoxycarbonylphenyl)nicotinic acid Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
-
A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
1261946-08-0 (2-Chloro-5-(4-ethoxycarbonylphenyl)nicotinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent